6-(4-Hydroxypiperidin-1-yl)pyridazin-3-ol

• CAS No.: 1542135-82-9
• Molecular Formula: C9H13N3O2
• Molecular Weight: 195.22 g/mol
• IUPAC Name: 3-(4-hydroxypiperidin-1-yl)-1H-pyridazin-6-one
• InChI: InChI=1S/C9H13N3O2/c13-7-3-5-12(6-4-7)8-1-2-9(14)11-10-8/h1-2,7,13H,3-6H2,(H,11,14)
• InChI Key: DZOLDJLELXGLNV-UHFFFAOYSA-N
• SMILES: C1CN(CCC1O)C2=NNC(=O)C=C2

Description

6-(4-Hydroxypiperidin-1-yl)pyridazin-3-ol is a useful research compound. Its molecular formula is C9H13N3O2 and its molecular weight is 195.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 6-chloropyridazin-3(2H)-one (2.6 g, 20 mmol) in DIPEA (30 mL) was added piperidin-4-ol (2.4 g, 20 mmol) and the mixture was stirred at 120° C. for 8 h. The reaction mixture was concentrated under reduced pressure to afford the crude product, which was further purified by silica gel chromatography (DCM/MeOH=20/1) to afford the title compound (3.9 g, 100%) as a yellow solid. [LCMS: Rt=0.77 min, m/z 196.2 (M+H)+].